4-[4-(2-furoylamino)-1H-pyrazol-1-yl]butanoic acid

• IUPAC Name: 4-[4-(furan-2-carbonylamino)pyrazol-1-yl]butanoic acid
• InChI: InChI=1S/C12H13N3O4/c16-11(17)4-1-5-15-8-9(7-13-15)14-12(18)10-3-2-6-19-10/h2-3,6-8H,1,4-5H2,(H,14,18)(H,16,17)
• InChI Key: BADDQEFMLMTEBD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=CN(N=C2)CCCC(=O)O
• Molecular Formula: C12H13N3O4
• Molecular Weight: 263.25 g/mol

Description

The compound “4-[4-(2-furoylamino)-1H-pyrazol-1-yl]butanoic acid” is a complex organic molecule that contains several functional groups, including a carboxylic acid group (-COOH), a pyrazole group, and a furoylamino group. The presence of these functional groups suggests that this compound may have interesting chemical properties and could potentially be used in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrazole ring, for example, is a five-membered ring with two nitrogen atoms, which can participate in a variety of chemical reactions. The furoylamino group and the butanoic acid group would also contribute to the overall structure and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in the molecule. For example, the carboxylic acid group would likely make the compound acidic and polar, which could affect its solubility in different solvents. The pyrazole ring could potentially contribute to the compound’s stability and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, the mechanism of action would depend on the specific biological target of the drug. Without more information, it’s difficult to speculate on the possible mechanisms of action.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its reactivity. It could potentially be used in the synthesis of other complex organic molecules, or it could have applications in fields such as medicinal chemistry or materials science.